Cas no 690246-79-8 (4-methyl-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide)
4-methyl-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide
- Benzamide, 4-methyl-N-[5-(2-propen-1-ylthio)-1,3,4-thiadiazol-2-yl]-3-(1-pyrrolidinylsulfonyl)-
- 4-methyl-N-(5-prop-2-enylsulfanyl-1,3,4-thiadiazol-2-yl)-3-pyrrolidin-1-ylsulfonylbenzamide
- 4-METHYL-N-[5-(PROP-2-EN-1-YLSULFANYL)-1,3,4-THIADIAZOL-2-YL]-3-(PYRROLIDINE-1-SULFONYL)BENZAMIDE
- F1651-0037
- 690246-79-8
- N-(5-(allylthio)-1,3,4-thiadiazol-2-yl)-4-methyl-3-(pyrrolidin-1-ylsulfonyl)benzamide
- AKOS000809299
- 4-methyl-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(pyrrolidin-1-ylsulfonyl)benzamide
-
- Inchi: 1S/C17H20N4O3S3/c1-3-10-25-17-20-19-16(26-17)18-15(22)13-7-6-12(2)14(11-13)27(23,24)21-8-4-5-9-21/h3,6-7,11H,1,4-5,8-10H2,2H3,(H,18,19,22)
- InChI Key: GFTLSYKDUNCKNA-UHFFFAOYSA-N
- SMILES: C(NC1=NN=C(SCC=C)S1)(=O)C1=CC=C(C)C(S(N2CCCC2)(=O)=O)=C1
Computed Properties
- Exact Mass: 424.06975403g/mol
- Monoisotopic Mass: 424.06975403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 154Ų
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- pka: 7.37±0.50(Predicted)
4-methyl-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1651-0037-2μmol |
4-methyl-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide |
690246-79-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1651-0037-5μmol |
4-methyl-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide |
690246-79-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1651-0037-10μmol |
4-methyl-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide |
690246-79-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1651-0037-20μmol |
4-methyl-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide |
690246-79-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1651-0037-1mg |
4-methyl-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide |
690246-79-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1651-0037-2mg |
4-methyl-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide |
690246-79-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1651-0037-3mg |
4-methyl-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide |
690246-79-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1651-0037-4mg |
4-methyl-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide |
690246-79-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1651-0037-5mg |
4-methyl-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide |
690246-79-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1651-0037-10mg |
4-methyl-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide |
690246-79-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-methyl-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4-methyl-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide
4-Methyl-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 690246798)
4-Methyl-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-3-(pyrrolidine-1-sulfonyl)benzamide, commonly referred to by its CAS number 690246798, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzamide core substituted with a methyl group and a sulfonyl group derived from pyrrolidine. The thiadiazole ring system further enhances its chemical versatility, making it a subject of interest in both academic and industrial research.
The synthesis of this compound involves multi-step reactions that highlight the importance of precise stoichiometry and reaction conditions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the thiadiazole ring, which is a critical step in constructing the molecule's framework. This approach not only reduces reaction time but also minimizes the formation of by-products, thereby enhancing the overall efficiency of the process.
One of the most promising applications of this compound lies in its potential as a pharmacological agent. Preclinical studies have demonstrated that it exhibits potent activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs. These findings suggest that 4-Methyl-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-based compounds could serve as leads for novel therapeutics aimed at treating conditions such as arthritis and other inflammatory disorders.
In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The thiadiazole moiety within its structure contributes to its electronic properties, making it a candidate for use in organic electronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. By incorporating this compound into polymer blends, scientists have observed enhanced charge transport properties, which could lead to more efficient energy conversion devices.
The environmental impact of this compound is another area of active research. Given its complex structure and potential bioactivity, understanding its fate in environmental systems is crucial for assessing its safety and sustainability. Studies have focused on determining its biodegradation pathways under various environmental conditions. Initial findings indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms, leading to the formation of less complex by-products. These results are encouraging for industries seeking eco-friendly alternatives in their chemical formulations.
From a structural perspective, the compound's benzamide core plays a pivotal role in stabilizing its overall conformation. The methyl substitution at position 4 contributes to steric effects that influence both its chemical reactivity and biological activity. Meanwhile, the sulfonyl group attached to pyrrolidine introduces additional electronic effects that enhance the molecule's solubility and bioavailability—a critical factor for drug delivery systems.
In conclusion, 4-Methyl-N-[5-(prop-en-1-sulfanyl)-thiadiazol-yl]benzamide (CAS No. 690246798) represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure continues to inspire innovative research directions aimed at unlocking its full potential while ensuring environmental and human safety.
690246-79-8 (4-methyl-N-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl-3-(pyrrolidine-1-sulfonyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)